Cas no 50778-91-1 (N-methyl-N-chloromethylcarbamoyl chloride)

• Product Name: N-methyl-N-chloromethylcarbamoyl chloride
• CAS No: 50778-91-1
• MF: C₃H₅Cl₂NO
• MW: 141.983898878098
• MDL: MFCD19232377
• CID: 364082
• PubChem ID: 12748060
• Update Time: 2025-04-19

N-methyl-N-chloromethylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (chloromethyl)methyl-
• N-(chloromethyl)-N-methylcarbamoyl chloride
• (Chloromethyl)methylcarbamyl chloride
• (Chloromethyl)(methyl)carbamic chloride
• AKOS006386527
• 50778-91-1
• N-methyl-N-chloromethylcarbamoyl chloride
• EN300-345927
• SCHEMBL11409673
• DTXSID20508811

• MDL： MFCD19232377
• Inchi： 1S/C3H5Cl2NO/c1-6(2-4)3(5)7/h2H2,1H3
• InChI Key： FSBLIZXPIXHWML-UHFFFAOYSA-N
• SMILES： ClCN(C(=O)Cl)C

Computed Properties

• Exact Mass: 140.97495
• Monoisotopic Mass: 140.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives